Cas no 1187163-58-1 (2-(2,5-Dichlorobenzoyl)-5-methylpyridine)

• Product Name: 2-(2,5-Dichlorobenzoyl)-5-methylpyridine
• CAS No: 1187163-58-1
• MF: C₁₃H₉Cl₂NO
• MW: 266.122661352158
• CID: 4684314
• Update Time: 2025-05-19

2-(2,5-Dichlorobenzoyl)-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-Dichlorobenzoyl)-5-methylpyridine
• (2,5-Dichlorophenyl)(5-methylpyridin-2-yl)methanone

• Inchi： 1S/C13H9Cl2NO/c1-8-2-5-12(16-7-8)13(17)10-6-9(14)3-4-11(10)15/h2-7H,1H3
• InChI Key： MDSNCMKRQMRKAC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(C1C=CC(C)=CN=1)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(2,5-Dichlorobenzoyl)-5-methylpyridine

2-(2,5-Dichlorobenzoyl)-5-methylpyridine: A Comprehensive Overview

2-(2,5-Dichlorobenzoyl)-5-methylpyridine, identified by the CAS number 1187163-58-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is a derivative of pyridine, a six-membered aromatic heterocycle with nitrogen as the heteroatom. The substitution pattern on the pyridine ring and the attached benzoyl group with dichloro substituents contributes to its unique chemical properties and potential applications.

The structure of 2-(2,5-Dichlorobenzoyl)-5-methylpyridine consists of a pyridine ring substituted at position 2 with a benzoyl group (COPh) and at position 5 with a methyl group (CH3). The benzoyl group itself is substituted with two chlorine atoms at positions 2 and 5 of the benzene ring. This substitution pattern not only influences the electronic properties of the molecule but also plays a crucial role in its reactivity and stability.

Recent studies have highlighted the potential of 2-(2,5-Dichlorobenzoyl)-5-methylpyridine in various applications. For instance, researchers have explored its role as a building block in the synthesis of more complex organic molecules, particularly in drug discovery and materials science. The compound's ability to act as both an electrophilic and nucleophilic site makes it versatile in organic reactions, such as nucleophilic aromatic substitution and coupling reactions.

In terms of chemical synthesis, 2-(2,5-Dichlorobenzoyl)-5-methylpyridine can be prepared through a variety of methods. One common approach involves the Friedel-Crafts acylation reaction, where an acyl chloride reacts with pyridine derivatives under acidic conditions. However, due to the electron-withdrawing nature of the dichlorobenzoyl group, alternative methods such as Ullmann coupling or Suzuki-Miyaura cross-coupling have also been employed to achieve higher yields and better selectivity.

The electronic properties of CAS No. 1187163-58-1 make it an attractive candidate for use in organic electronics. The presence of electron-withdrawing groups like chlorine atoms on the benzoyl ring can modulate the conjugation and electron transport properties of the molecule. Recent research has demonstrated its potential as an active layer material in organic photovoltaic devices (OPVs), where it can enhance charge separation and improve device efficiency.

In addition to its electronic applications, 2-(2,5-Dichlorobenzoyl)-5-methylpyridine has shown promise in catalysis. Its ability to coordinate with metal ions makes it a potential ligand for transition metal catalysts in various industrial processes. For example, palladium-catalyzed cross-coupling reactions using this compound as a ligand have been reported to exhibit improved activity and selectivity compared to traditional ligands.

The stability and reactivity of CAS No. 1187163-58-1 are influenced by its molecular structure. The methyl group at position 5 provides steric hindrance, which can affect both nucleophilic and electrophilic attacks on the pyridine ring. Furthermore, the dichlorobenzoyl substituent introduces electron-withdrawing effects that deactivate certain positions on the ring for further substitution or reaction.

From an environmental standpoint, understanding the fate and transport of 2-(2,5-Dichlorobenzoyl)-5-methylpyridine in natural systems is crucial for assessing its potential impact on ecosystems. Recent studies have focused on its biodegradation pathways under aerobic and anaerobic conditions, as well as its adsorption behavior on various soil matrices. These studies are essential for developing strategies to mitigate any adverse environmental effects associated with its use or disposal.

In conclusion, CAS No. 1187163-58-1, or 2-(2,5-Dichlorobenzoyl)-5-methylpyridine, is a multifaceted compound with diverse applications across different scientific domains. Its unique chemical structure endows it with properties that make it valuable in drug discovery, materials science, catalysis, and organic electronics. As research continues to uncover new aspects of this compound's behavior and utility, its significance in both academic and industrial settings is expected to grow further.